Cas no 1643957-26-9 (Benzyl-PEG2-CH2-Boc)

• Product Name: Benzyl-PEG2-CH2-Boc
• CAS No: 1643957-26-9
• MF: C₁₇H₂₆O₅
• MW: 310.385345935822
• CID: 3044978
• PubChem ID: 77078176
• Update Time: 2025-10-31

Benzyl-PEG2-CH2-Boc Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG3-CH2CO2tBu
• Benzyl-PEG2-CH2-Boc
• Acetic acid, 2-[2-[2-(phenylmethoxy)ethoxy]ethoxy]-, 1,1-dimethylethyl ester
• tert-butyl 2-(2-(2-(benzyloxy)ethoxy)ethoxy)acetate
• 2-methylpropan-2-yl [(1-phenyl-2,5-dioxahept-7-yl)oxy]acetate
• C70800
• BP-22243
• tert-Butyl 2-(2-(2-(benZyloxy)ethoxy)ethoxy)acetate (BenZyl-PEG3-ch2co2tbu)
• AKOS040741312
• SCHEMBL16346595
• TERT-BUTYL 2-{2-[2-(BENZYLOXY)ETHOXY]ETHOXY}ACETATE
• tert-butyl 2-[2-(2-phenylmethoxyethoxy)ethoxy]acetate
• HY-130172
• WS-00504
• DTXSID101141882
• MFCD28122971
• DA-61595
• 1643957-26-9
• CS-0105394

• Inchi： 1S/C17H26O5/c1-17(2,3)22-16(18)14-21-12-10-19-9-11-20-13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3
• InChI Key： IGVRCUZLYJDPKK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COCCOCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 310.17802393g/mol
• Monoisotopic Mass: 310.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Additional information on Benzyl-PEG2-CH2-Boc

Benzyl-PEG2-CH2-Boc: A Comprehensive Overview

The compound with CAS No. 1643957-26-9, commonly referred to as Benzyl-PEG2-CH2-Boc, is a versatile and innovative molecule that has garnered significant attention in the fields of polymer chemistry, drug delivery systems, and biotechnology. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer known for its biocompatibility and hydrophilic properties. The Benzyl group at one end of the molecule provides a hydrophobic anchor, while the Boc (tert-butoxycarbonyl) group at the other end serves as a protective moiety, making this compound highly functional for various applications.

Benzyl-PEG2-CH2-Boc is synthesized through a series of well-established chemical reactions, including alkylation and carbonylation processes. The presence of the PEG chain allows for controlled drug release in biomedical applications, while the Boc group can be easily removed under specific conditions to reveal an amine or hydroxyl group, enabling further functionalization. Recent studies have highlighted the potential of this compound in developing targeted drug delivery systems, where its dual functionality enhances both stability and bioavailability.

In terms of applications, Benzyl-PEG2-CH2-Boc has been extensively studied for its role in enhancing the solubility and stability of hydrophobic drugs. Researchers have demonstrated that incorporating this compound into nanoparticles significantly improves their ability to cross biological membranes, making it a promising candidate for cancer therapy. Additionally, its use in bioconjugation reactions has opened new avenues for creating hybrid materials with tailored properties.

Recent advancements in polymer chemistry have further expanded the utility of Benzyl-PEG2-CH2-Boc. For instance, its integration into stimuli-responsive materials has enabled the development of smart drug delivery systems that release therapeutic agents in response to environmental changes such as pH or temperature. These innovations underscore the compound's potential in personalized medicine and regenerative therapies.

From a manufacturing standpoint, the synthesis of Benzyl-PEG2-CH2-Boc is scalable and amenable to industrial production. Its compatibility with various purification techniques ensures high purity levels, which are critical for biomedical applications. Furthermore, ongoing research into its degradation pathways is shedding light on its biocompatibility and long-term safety profiles.

In conclusion, Benzyl-PEG2-CH2-Boc (CAS No. 1643957-26-9) stands as a testament to the ingenuity of modern polymer chemistry. Its unique structure and functional groups make it an invaluable tool in drug delivery, bioconjugation, and material science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly significant role in advancing healthcare technologies.